Cas no 79544-29-9 (2-Fluoro-6-iodobenzonitrile)

2-Fluoro-6-iodobenzonitrile structure
2-Fluoro-6-iodobenzonitrile structure
Product Name:2-Fluoro-6-iodobenzonitrile
CAS No:79544-29-9
MF:C7H3FIN
MW:247.008297204971
MDL:MFCD00015478
CID:60098
PubChem ID:24874076
Update Time:2024-10-27

2-Fluoro-6-iodobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-6-iodobenzonitrile
    • 2-CYANO-3-FLUORO-1-IODOBENZENE
    • 2-fluoro-6-iodo-benzonitrile
    • 2-iodo-6-fluorobenzonitrile
    • 6-fluoro-2-iodobenzenecarbonitrile
    • 6-IODO-2-FLUOROBENZONITRILE
    • BENZONITRILE,2-FLUORO-6-IODO
    • 6-Fluoro-2-iodobenzonitrile
    • AKOS005254624
    • EN300-67480
    • CCG-45103
    • 2-Fluoro-6-iodobenzonitrile, 97%
    • AC-4074
    • CS-W009125
    • FT-0612391
    • AB01183
    • MFCD00015478
    • W-203819
    • F0660
    • PS-7513
    • 79544-29-9
    • BENZONITRILE, 2-FLUORO-6-IODO-
    • Z1080376852
    • AM20060072
    • SCHEMBL421862
    • SR-01000634892-1
    • DTXSID00335046
    • SY016346
    • A15961
    • 2-Fluoro-6-iodobenzonitrile (ACI)
    • 2-Fluoro-6-iodobenzonitrile,97%
    • DB-021107
    • DTXCID50286135
    • MDL： MFCD00015478
    • Inchi： 1S/C7H3FIN/c8-6-2-1-3-7(9)5(6)4-10/h1-3H
    • InChI Key： FAACTMVXBNSPJA-UHFFFAOYSA-N
    • SMILES： N#CC1C(I)=CC=CC=1F
    • BRN： 4971873

Computed Properties

  • Exact Mass: 246.92900
  • Monoisotopic Mass: 246.92942
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4
  • Topological Polar Surface Area: 23.8

Experimental Properties

  • Color/Form: Powder.
  • Density: 1.69
  • Melting Point: 51.0 to 55.0 deg-C
  • Boiling Point: 281
  • Flash Point: >110 ºC
  • Refractive Index: 1.577
  • PSA: 23.79000
  • LogP: 2.30198
  • Sensitiveness: Light Sensitive
  • Solubility: Not determined

2-Fluoro-6-iodobenzonitrile Security Information

  • Symbol: GHS07
  • Prompt：dangerous
  • Signal Word：Warning
  • Hazard Statement： H302,H312,H332
  • Warning Statement： P280
  • Hazardous Material transportation number：3276
  • WGK Germany：3
  • Hazard Category Code： 20/21/22
  • Safety Instruction： S36/37
  • Hazardous Material Identification： Xn
  • Safety Term：6.1
  • Packing Group：III
  • Risk Phrases：R20/21/22
  • HazardClass：6.1
  • PackingGroup：III
  • Storage Condition：Keep in dark place,Sealed in dry,2-8°C
  • Packing Group：III
  • Hazard Level：6.1

2-Fluoro-6-iodobenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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2-Fluoro-6-iodobenzonitrile Production Method

Production Method 1

77326-36-4 77326-36-4
79544-29-9 79544-29-9
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  rt → 0 °C
1.2 Reagents: Sodium nitrite Solvents: Water ;  0 °C; 0.5 h, 0 °C
1.3 Reagents: Potassium iodide Solvents: Water ;  -5 - 0 °C; 15 h, rt
Reference
Synthesis of antineoplastic agent linifanib
Liu, Hailong; Zhu, Wufu; Guo, Qiuting; Wang, Jianqiang; Wang, Xiao; et al, Zhongguo Yaowu Huaxue Zazhi, 2012, 22(1), 26-28

Production Method 2

394-47-8 394-47-8
79544-29-9 79544-29-9
Reaction Conditions
1.1 Reagents: N-Iodosuccinimide Catalysts: p-Toluenesulfonic acid ,  Palladium diacetate Solvents: 1,2-Dichloroethane ;  12 h, 70 °C
Reference
Super-Electron-Donor 2-Azaallyl Anions Enable Construction of Isoquinolines
Zi, Quanxing; Li, Minyan ; Cong, Jielun; Deng, Guogang; Duan, Shengzu; et al, Organic Letters, 2022, 24(9), 1786-1790

Production Method 3

77326-36-4 77326-36-4
79544-29-9 79544-29-9
Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Water
1.2 Reagents: Potassium iodide Solvents: Water
Reference
Direct synthesis of 2,4-diaminoquinazolines from 2-fluorobenzonitriles
Hynes, John B.; Pathak, Alpana; Panos, Constantina H.; Okeke, Claudia C., Journal of Heterocyclic Chemistry, 1988, 25(4), 1173-7

Production Method 4

77326-36-4 77326-36-4
79544-29-9 79544-29-9
Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Water ;  1 h, 0 °C
1.2 Reagents: Potassium iodide Solvents: Water ;  12 h, rt
Reference
Nitrile stabilized synthesis of pyrrolidine and piperidine derivatives via tandem alkynyl aza-Prins-Ritter reactions
Shit, Sudip; Choudhury, Chinmayee; Saikia, Anil K., Organic & Biomolecular Chemistry, 2024, 22(3), 568-578

Production Method 5

77326-36-4 77326-36-4
79544-29-9 79544-29-9
Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Water ;  30 min, 0 °C → 5 °C
1.2 Reagents: Potassium iodide Solvents: Water ;  4 h, 5 °C → rt
Reference
Super acid catalyzed sequential hydrolysis/cycloisomerization of o-(acetylenic)benzamides under microwave condition: Synthesis, antinociceptive and antiinflammatory activity of substituted isocoumarins
Praveen, Chandrasekaran; Dheenkumar, P.; Perumal, P. T., Journal of Chemical Sciences (Bangalore, 2013, 125(1), 71-83

2-Fluoro-6-iodobenzonitrile Raw materials

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2-Fluoro-6-iodobenzonitrile Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:79544-29-9)2-Fluoro-6-iodobenzonitrile
Order Number:sfd5257
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
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Jiangsu Xinsu New Materials Co., Ltd
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(CAS:79544-29-9)
Order Number:SFD893
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:02
Price ($):
Email:sales1@senfeida.com
Amadis Chemical Company Limited
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(CAS:79544-29-9)2-Fluoro-6-iodobenzonitrile
Order Number:A15961
Stock Status:in Stock
Quantity:500g/1kg
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:00
Price ($):431.0/735.0
Email:sales@amadischem.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:79544-29-9)2-Fluoro-6-iodobenzonitrile
sfd5257
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Jiangsu Xinsu New Materials Co., Ltd
(CAS:79544-29-9)
SFD893
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email